Cas no 16488-59-8 ()

• CAS No: 16488-59-8
• MF: C₅H₄I₂S
• MW: 349.959204673767
• CID: 6647820
• PubChem ID: 17993052
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C5H4I2S/c1-3-4(6)2-8-5(3)7/h2H,1H3
• InChI Key： HCHKLVWOPOAKCB-UHFFFAOYSA-N
• SMILES： IC1=CSC(=C1C)I

Computed Properties

• Exact Mass: 349.81232g/mol
• Monoisotopic Mass: 349.81232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.2Ų